Cas no 76649-17-7 (2-Pentenoic acid,2-methyl-, (3Z)-3-hexen-1-yl ester)

• Product Name: 2-Pentenoic acid,2-methyl-, (3Z)-3-hexen-1-yl ester
• CAS No: 76649-17-7
• MF: C₁₂H₂₀O₂
• MW: 196.286004066467
• CID: 565426
• PubChem ID: 20839647
• Update Time: 2025-04-19

2-Pentenoic acid,2-methyl-, (3Z)-3-hexen-1-yl ester Chemical and Physical Properties

Names and Identifiers

• 2-Pentenoic acid,2-methyl-, (3Z)-3-hexen-1-yl ester
• CIS-3-HEXENYL 2-METHYL-2-PENTENOATE
• cis-3-hexen-1yl 2-methylpent-2-en-1-oate
• 76649-17-7
• 2-Pentenoic acid 2-methyl-(3Z)-3-hexenyl ester
• AKOS006280953
• [(Z)-hex-3-enyl] (E)-2-methylpent-2-enoate

• Inchi： 1S/C12H20O2/c1-4-6-7-8-10-14-12(13)11(3)9-5-2/h6-7,9H,4-5,8,10H2,1-3H3/b7-6-,11-9+
• InChI Key： RTISFZCHFHFOOK-SXWITGCCSA-N
• SMILES： O(C(/C(/C)=C/CC)=O)CC/C=C\CC

Computed Properties

• Exact Mass: 196.14600
• Monoisotopic Mass: 196.14633
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 3.5

Experimental Properties

• Density: 0.904
• Boiling Point: 263.1°C at 760 mmHg
• Flash Point: 116.6°C
• Refractive Index: 1.459
• PSA: 26.30000
• LogP: 3.24220

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters